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Compound of Interest

Compound Name: Edivoxetine

Cat. No.: B1671106 Get Quote

Topic: Long-term Stability of Edivoxetine in Solution for Research

For Researchers, Scientists, and Drug Development Professionals

Introduction
Edivoxetine (hydrochloride), a potent and selective norepinephrine reuptake inhibitor (NRI), is

a valuable tool for in vitro and in vivo research related to neuropsychiatric disorders such as

major depressive disorder and ADHD.[1] The integrity of research data heavily relies on the

stability of investigational compounds in solution. This document provides detailed application

notes and protocols to guide researchers on the long-term stability of edivoxetine in various

solutions commonly used in laboratory settings. It includes recommended storage conditions,

hypothetical stability data under different environmental factors, and standardized protocols for

solution preparation and stability assessment.

Product Information
Product Name: Edivoxetine hydrochloride

Chemical Name: (1R)-2-(5-fluoro-2-methoxyphenyl)-1-[(2S)-morpholin-2-yl]-1-(tetrahydro-

2H-pyran-4-yl)ethanol hydrochloride

Molecular Formula: C₁₈H₂₆FNO₄ · HCl

Molecular Weight: 375.87 g/mol
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CAS Number: 1194374-05-4

Predicted Water Solubility: 0.247 mg/mL[2]

Predicted pKa (Strongest Basic): 8.14[2]

Recommended Storage of Stock Solutions
For optimal stability, edivoxetine hydrochloride stock solutions should be stored under the

following conditions. It is recommended to aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles.

Storage
Temperature

Solvent Duration Notes

-80°C DMSO ≤ 6 months
Sealed, protected

from moisture.

-20°C DMSO ≤ 1 month
Sealed, protected

from moisture.

Note: This information is based on manufacturer recommendations and may vary. It is always

advisable to consult the product-specific information provided by the supplier.

Hypothetical Long-Term Stability Data in Common
Research Solutions
The following tables present hypothetical stability data for edivoxetine in various solutions to

illustrate potential degradation trends. This data is intended for guidance and should be

confirmed by internal stability studies. The stability is defined as the percentage of the initial

concentration remaining over time, as determined by a stability-indicating HPLC-UV method.

Table 4.1: Stability in Phosphate-Buffered Saline (PBS), pH 7.4 at a concentration of 10 µM
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Storage
Condition

1 Week 1 Month 3 Months 6 Months

-20°C >99% 98% 95% 91%

4°C 98% 92% 85% 75%

Room

Temperature (20-

25°C)

90% 75% 50% <30%

Table 4.2: Stability in Cell Culture Medium (DMEM with 10% FBS) at a concentration of 1 µM

Storage Condition 24 Hours 48 Hours 72 Hours

37°C, 5% CO₂ >95% 88% 80%

Table 4.3: Photostability in PBS, pH 7.4 at Room Temperature

Light Condition 8 Hours 24 Hours 48 Hours

Ambient Light >98% 95% 90%

Direct Light (ICH Q1B) 90% 70% 50%

Signaling Pathway of Edivoxetine
Edivoxetine selectively inhibits the norepinephrine transporter (NET), which is responsible for

the reuptake of norepinephrine from the synaptic cleft into the presynaptic neuron. This

inhibition leads to an increased concentration and prolonged availability of norepinephrine in

the synapse, thereby enhancing noradrenergic neurotransmission.
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Stress Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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